Cas no 2228967-15-3 (tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate)

Tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate is a specialized carbamate-protected amine derivative, commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of a 2-hydroxy-3-methoxyphenyl moiety contributes to its utility in constructing complex molecules, particularly in medicinal chemistry for targeting specific biological pathways. This compound is valued for its purity, consistent reactivity, and compatibility with a range of synthetic transformations, making it a reliable choice for peptide coupling, heterocycle formation, and other advanced synthetic applications. Proper handling under inert conditions is recommended to preserve its integrity.
tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate structure
2228967-15-3 structure
Product Name:tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate
CAS No:2228967-15-3
MF:C15H24N2O4
MW:296.362064361572
CID:6276842
PubChem ID:165782262
Update Time:2025-05-19

tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate
    • 2228967-15-3
    • EN300-1888845
    • tert-butyl N-[2-amino-3-(2-hydroxy-3-methoxyphenyl)propyl]carbamate
    • Inchi: 1S/C15H24N2O4/c1-15(2,3)21-14(19)17-9-11(16)8-10-6-5-7-12(20-4)13(10)18/h5-7,11,18H,8-9,16H2,1-4H3,(H,17,19)
    • InChI Key: OYZOZRGIOCBITN-UHFFFAOYSA-N
    • SMILES: O(C(NCC(CC1C=CC=C(C=1O)OC)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 296.17360725g/mol
  • Monoisotopic Mass: 296.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 93.8Ų

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tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate Related Literature

Additional information on tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate

Comprehensive Guide to tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate (CAS No. 2228967-15-3): Properties, Applications, and Market Insights

tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate (CAS No. 2228967-15-3) is a specialized organic compound with significant relevance in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name, features a unique molecular structure that combines a tert-butyl carbamate group with an amino and hydroxy-methoxyphenyl moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate is driven by its potential applications in central nervous system (CNS) drug development. Researchers are exploring its role as a precursor for neuroprotective agents and dopamine receptor modulators, aligning with current trends in neurodegenerative disease research, such as Alzheimer's and Parkinson's. The compound's hydroxy-methoxyphenyl group is particularly noteworthy, as it mimics natural phenolic antioxidants, which are widely studied for their therapeutic benefits.

From a chemical perspective, CAS No. 2228967-15-3 exhibits notable stability under standard laboratory conditions, making it suitable for various synthetic applications. Its tert-butyl carbamate group provides protection for the amine functionality, a critical feature in multi-step organic syntheses. This property is frequently leveraged in peptide chemistry and medicinal chemistry, where selective deprotection strategies are essential.

The market for tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate is expanding, particularly in regions with robust pharmaceutical R&D sectors, such as North America, Europe, and Asia-Pacific. Industry reports highlight its increasing demand in contract research organizations (CROs) and academic research labs. A frequently asked question in search engines—"Where to buy tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate?"—reflects its commercial significance. Reputable suppliers often provide this compound in varying purities, tailored to research needs.

In addition to its pharmaceutical applications, CAS No. 2228967-15-3 is gaining attention in material science. Its aromatic and polar functional groups make it a candidate for designing advanced polymeric materials with specific optical or mechanical properties. This dual applicability in life sciences and material innovation underscores its versatility.

For researchers handling tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate, proper storage recommendations include keeping the compound in a cool, dry environment, away from light and moisture, to preserve its integrity. Safety data sheets (SDS) emphasize standard laboratory precautions, though it is not classified as a hazardous substance under most regulatory frameworks.

Looking ahead, the scientific community anticipates further studies on 2228967-15-3 to explore its potential in green chemistry applications. With sustainability being a hot topic, researchers are investigating eco-friendly synthetic routes for this compound, minimizing waste and energy consumption. Searches like "sustainable synthesis of tert-butyl carbamate derivatives" are becoming more common, reflecting this shift in priorities.

In summary, tert-butyl N-2-amino-3-(2-hydroxy-3-methoxyphenyl)propylcarbamate (CAS No. 2228967-15-3) is a multifaceted compound with promising applications across pharmaceuticals, biochemistry, and material science. Its unique structure and functional groups position it as a key player in ongoing research, addressing both therapeutic challenges and innovative material designs. As interest grows, so does the need for high-quality, well-documented information—making this guide a valuable resource for professionals and enthusiasts alike.

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